Cas no 2227880-40-0 (methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
• CAS No: 2227880-40-0
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 6110946
• PubChem ID: 165673520
• Update Time: 2025-05-20

methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1907677
• methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate
• 2227880-40-0

• Inchi： 1S/C10H10BrFO3/c1-15-10(14)5-9(13)7-3-2-6(11)4-8(7)12/h2-4,9,13H,5H2,1H3/t9-/m1/s1
• InChI Key： ORTXYYMZDDXSFC-SECBINFHSA-N
• SMILES： BrC1C=CC(=C(C=1)F)[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 275.97973g/mol
• Monoisotopic Mass: 275.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate

Methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate: A Comprehensive Overview

Methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate (CAS No. 2227880-40-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted and fluoro-substituted phenyl group, a hydroxyl group, and a methyl ester moiety. These functional groups contribute to its potential as an intermediate in the synthesis of bioactive molecules and as a candidate for drug development.

The chiral center in methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate is crucial for its biological activity and selectivity. Chirality plays a pivotal role in the interaction of molecules with biological targets, often leading to significant differences in pharmacological properties between enantiomers. The (3R) configuration of this compound has been shown to exhibit enhanced binding affinity and selectivity for specific receptors, making it a valuable candidate for further investigation.

Recent studies have explored the potential applications of methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate in various therapeutic areas. One notable application is in the development of anticancer agents. The bromo-substituted phenyl group and the hydroxyl functionality have been implicated in enhancing the compound's ability to inhibit key enzymes involved in cancer cell proliferation. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibition of tyrosine kinases, which are frequently overexpressed in various types of cancer.

In addition to its anticancer potential, methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate has also shown promise in the treatment of neurological disorders. The presence of the fluoro-substituted phenyl group and the hydroxyl group can influence the compound's ability to cross the blood-brain barrier and interact with specific neurotransmitter systems. Studies have indicated that this compound can modulate GABA receptors, which are implicated in conditions such as epilepsy and anxiety disorders.

The synthetic route to methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate has been optimized to ensure high yields and enantiomeric purity. One common approach involves the asymmetric synthesis using chiral catalysts or auxiliaries. For example, a study published in Organic Letters described a highly efficient method for synthesizing this compound using a chiral phosphoric acid catalyst, which achieved excellent enantioselectivity and yield. This synthetic methodology not only simplifies the production process but also ensures that the desired (3R) enantiomer is obtained with high purity.

The physicochemical properties of methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 115°C to 117°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for structural elucidation and purity analysis.

In terms of safety and handling, methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate should be stored under dry conditions at room temperature away from direct sunlight. Proper personal protective equipment (PPE) should be used when handling this compound to avoid skin contact and inhalation. While it is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The future prospects for methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate are promising. Ongoing research aims to further explore its biological activities and develop novel derivatives with enhanced therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical stages of drug development.

In conclusion, methyl (3R)-3-(4-bromo-2-fluorophenyl)-3-hydroxypropanoate (CAS No. 2227880-40-0) represents an important molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, chiral center, and functional groups make it a valuable candidate for developing new therapeutic agents targeting various diseases. Continued research into this compound will likely yield important insights into its mechanisms of action and pave the way for innovative drug discovery efforts.